N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-(thiophen-3-yl)benzamide
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Description
N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.45. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Gelators and Non-Covalent Interactions
Research into N-(thiazol-2-yl)benzamide derivatives has shed light on their role as supramolecular gelators. The introduction of methyl functionality and the exploration of S⋯O interactions have been significant in understanding gelation behavior. Such studies have utilized crystal engineering approaches to elucidate the impact of these non-covalent interactions on gelation and non-gelation behaviors, revealing insights into the molecular assembly mechanisms in supramolecular chemistry (Yadav & Ballabh, 2020).
Heterocyclic Synthesis
The synthesis of thiophenylhydrazonoacetates has opened new avenues in heterocyclic synthesis, providing methodologies to generate a range of nitrogen-containing heterocycles. This work has implications for developing synthetic strategies that are fundamental to medicinal chemistry and materials science (Mohareb et al., 2004).
Coordination Complexes and Materials Science
Another area of application involves the synthesis of thiadiazolobenzamide derivatives and their coordination complexes with metals such as Ni and Pd. These complexes have been characterized and analyzed, contributing to the field of coordination chemistry and offering potential applications in materials science (Adhami et al., 2012).
Computational and Spectroscopic Studies
Computational and spectroscopic studies have also been conducted on related compounds to understand their structural and reactive properties. These studies provide valuable insights into the electronic structure and reactivity, contributing to the broader knowledge base necessary for designing new materials and molecules with specific properties (Odame et al., 2020).
Properties
IUPAC Name |
N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-4-thiophen-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4OS/c1-13(2)17(11-22-19-8-9-20-22)21-18(23)15-5-3-14(4-6-15)16-7-10-24-12-16/h3-10,12-13,17H,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQGKMMWJULAHSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1N=CC=N1)NC(=O)C2=CC=C(C=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.